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Compound Name: N-methoxy-3-formylcarbazole

Cat. No.: B14015770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-methoxy-3-formylcarbazole is a derivative of carbazole, a heterocyclic aromatic compound

that has garnered significant attention in medicinal chemistry. The carbazole scaffold is a key

pharmacophore in various biologically active molecules, exhibiting a wide range of therapeutic

properties. This technical guide provides a detailed overview of the physicochemical properties,

synthesis, and potential biological activities of N-methoxy-3-formylcarbazole, serving as a

valuable resource for researchers in drug discovery and development.

Physicochemical Properties
N-methoxy-3-formylcarbazole (also known as 9-methoxycarbazole-3-carbaldehyde) is

characterized by the presence of a methoxy group at the nitrogen atom of the carbazole ring

and a formyl group at the 3-position. Its fundamental properties are summarized below.
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Property Value Source

CAS Number 117592-01-5 [1]

Molecular Formula C₁₄H₁₁NO₂ [1]

Molecular Weight 225.24 g/mol [1]

Physical Description Oil [1]

Purity >98% [1]

Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Solubility

Not specified; general advice

suggests warming and

ultrasonication for higher

solubility.

[1]

Synthesis
The synthesis of N-methoxy-3-formylcarbazole can be achieved through a multi-step process

starting from carbazole. The following is a representative experimental protocol based on

established synthetic methodologies for related carbazole derivatives.

Experimental Protocol: Synthesis of N-methoxy-3-
formylcarbazole
Step 1: N-amination of Carbazole

To a solution of carbazole in a suitable solvent (e.g., dimethylformamide), add a strong base

(e.g., sodium hydride) at 0 °C under an inert atmosphere (e.g., argon).

Stir the mixture for 30 minutes to form the carbazolyl anion.

Add a suitable aminating agent, such as chloroamine or O-

(mesitylenesulfonyl)hydroxylamine, dropwise to the reaction mixture.
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Allow the reaction to warm to room temperature and stir for several hours until completion,

monitored by thin-layer chromatography (TLC).

Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl

acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain N-aminocarbazole.

Step 2: N-methylation of N-aminocarbazole

Dissolve N-aminocarbazole in a suitable solvent (e.g., tetrahydrofuran).

Add a base (e.g., triethylamine) followed by a methylating agent (e.g., methyl iodide or

dimethyl sulfate).

Stir the reaction mixture at room temperature for several hours.

Monitor the reaction progress by TLC.

Upon completion, remove the solvent under reduced pressure and purify the residue by

column chromatography to yield N-methoxycarbazole.

Step 3: Formylation of N-methoxycarbazole

Subject N-methoxycarbazole to a Vilsmeier-Haack formylation reaction.

In a flask, cool a mixture of a suitable solvent (e.g., anhydrous 1,2-dichloroethane) and a

formylating agent (e.g., phosphoryl chloride and dimethylformamide) in an ice bath.

Add a solution of N-methoxycarbazole in the same solvent dropwise to the cooled

formylating reagent.

Allow the reaction mixture to stir at room temperature for several hours.

Pour the reaction mixture into ice-water and neutralize with a base (e.g., sodium hydroxide

solution).
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Extract the product with an organic solvent (e.g., dichloromethane).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford N-methoxy-3-
formylcarbazole.
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Caption: Synthetic workflow for N-methoxy-3-formylcarbazole.

Spectral Properties
Detailed spectral analysis is crucial for the structural confirmation of N-methoxy-3-
formylcarbazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (CDCl₃, 400 MHz): δ 10.10 (s, 1H, -CHO), 8.59 (s, 1H, ArH), 8.13 (d, J = 7.7 Hz, 1H,

ArH), 8.04 (d, J = 8.3 Hz, 1H, ArH), 7.60 (d, J = 8.5 Hz, 2H, ArH), 7.57 (s, 1H, ArH), 7.40 (bs,

1H, ArH), 4.20 (s, 3H, -OCH₃).

¹³C NMR (CDCl₃, 100 MHz): δ 192.1, 147.2, 138.5, 138.4, 129.5, 126.3, 125.2, 120.8, 120.7,

120.4, 120.2, 108.6, 108.5, 63.4.

Infrared (IR) Spectroscopy
Experimental IR data for N-methoxy-3-formylcarbazole is not readily available. However,

based on its structure, characteristic absorption bands are expected for the formyl C=O

stretching vibration (around 1680-1700 cm⁻¹) and C-O stretching of the methoxy group (around

1050-1250 cm⁻¹). Aromatic C-H and C=C stretching vibrations would also be present.

Mass Spectrometry (MS)
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Specific experimental mass spectral data for N-methoxy-3-formylcarbazole is not available.

For the related compound 3-methoxy-9H-carbazole, the mass spectrum shows a molecular ion

peak corresponding to its molecular weight. A similar fragmentation pattern, including the

molecular ion peak at m/z 225, would be expected for N-methoxy-3-formylcarbazole.

Biological Activity and Potential Signaling Pathways
While specific biological studies on N-methoxy-3-formylcarbazole are limited, the broader

class of N-substituted carbazole derivatives has been extensively investigated for various

pharmacological activities.

Potential Therapeutic Applications
Neuroprotection: Many N-substituted carbazole derivatives have demonstrated

neuroprotective effects in various in vitro and in vivo models. These compounds have been

shown to protect neuronal cells from oxidative stress-induced injury, suggesting potential

applications in the treatment of neurodegenerative diseases such as Alzheimer's and

Parkinson's disease.

Antimicrobial Activity: Carbazole alkaloids and their synthetic derivatives have been reported

to possess significant antibacterial and antifungal properties. The planar carbazole ring

system can intercalate with microbial DNA, and various substitutions on the ring can

enhance this activity.

Hypothetical Signaling Pathway Involvement
The precise signaling pathways modulated by N-methoxy-3-formylcarbazole have not been

elucidated. However, based on studies of other carbazole derivatives, potential mechanisms of

action could involve the modulation of pathways related to oxidative stress and cell survival.

For instance, some neuroprotective carbazoles are known to influence the Keap1-Nrf2

pathway, a key regulator of the cellular antioxidant response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b14015770?utm_src=pdf-body
https://www.benchchem.com/product/b14015770?utm_src=pdf-body
https://www.benchchem.com/product/b14015770?utm_src=pdf-body
https://www.benchchem.com/product/b14015770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14015770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Stress

Potential Target Pathway

Cellular Response

Oxidative Stress

Keap1

 activates

Nrf2

 sequesters

Antioxidant Response Element

 translocates to nucleus and binds

Antioxidant Gene Expression

Neuroprotection

N-methoxy-3-formylcarbazole

 may inhibit

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for neuroprotection.

Conclusion
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N-methoxy-3-formylcarbazole is a carbazole derivative with potential for further investigation

in the field of drug discovery. This technical guide has summarized its known physicochemical

properties and provided a detailed synthetic protocol. While specific biological data for this

compound is currently lacking, the established neuroprotective and antimicrobial activities of

the N-substituted carbazole class of compounds provide a strong rationale for its future

biological evaluation. Further research is warranted to elucidate its precise mechanism of

action and to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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